Cas no 905275-83-4 (6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine)

• Product Name: 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine
• CAS No: 905275-83-4
• MF: C₈H₇F₃N₂
• MW: 188.149791955948
• CID: 1120946
• PubChem ID: 57753578
• Update Time: 2025-07-18

6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-6-(trifluoromethyl)-1H-Pyrrolo[3,4-c]pyridine
• 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine
• SCHEMBL3875704
• 6-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine
• P12775
• 905275-83-4
• 6-Trifluoromethyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine
• SB15930
• CS-0056684

• Inchi： 1S/C8H7F3N2/c9-8(10,11)7-1-5-2-12-3-6(5)4-13-7/h1,4,12H,2-3H2
• InChI Key： GBWPAHRRBFWCLD-UHFFFAOYSA-N
• SMILES： FC(C1=CC2CNCC=2C=N1)(F)F

Computed Properties

• Exact Mass: 188.05613272g/mol
• Monoisotopic Mass: 188.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine

Introduction to 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS No. 905275-83-4)

6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS No. 905275-83-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure imparts unique chemical and biological properties, making it an intriguing candidate for further investigation.

The chemical structure of 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine consists of a fused pyrrole and pyridine ring system with a trifluoromethyl group attached to the 6-position. This configuration provides a robust scaffold for the design and synthesis of novel compounds with enhanced pharmacological profiles. The trifluoromethyl group is particularly noteworthy due to its electron-withdrawing nature and ability to modulate the physicochemical properties of the molecule.

Recent studies have highlighted the potential of 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine in various therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its anticancer properties, 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine has also been explored for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of various viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the disruption of viral entry or replication processes within host cells.

The pharmacokinetic properties of 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It shows good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development into clinical trials.

The safety profile of 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,4-c]pyridine (CAS No. 905275-83-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.